Ethyl 5-(2-methylpyrazol-3-yl)-1,3-oxazole-4-carboxylate

• IUPAC Name: ethyl 5-(2-methylpyrazol-3-yl)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C10H11N3O3/c1-3-15-10(14)8-9(16-6-11-8)7-4-5-12-13(7)2/h4-6H,3H2,1-2H3
• InChI Key: QTNHNFLJLCOTCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC=N1)C2=CC=NN2C
• Molecular Formula: C10H11N3O3
• Molecular Weight: 221.21 g/mol

Description

Pyrazole derivatives are known for their diverse pharmacological effects. They are often used in the synthesis of various organic molecules, particularly diverse heterocyclic scaffolds.

Synthesis Analysis

In a study, hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques. The target compounds were prepared with good yields ranging from 61.64 to 95.5%.

Chemical Reactions Analysis

Pyrazoles are often used as reagents in organic and medicinal synthesis. They are used in the construction of diverse heterocyclic or fused heterocyclic scaffolds.

Scientific Research Applications

Synthesis and Derivatives

Ethyl 5-hydrazino-3-methylpyrazole-4-carboxylate serves as a precursor in the synthesis of various heterocyclic compounds, such as 1H-pyrazolo[3,2-c]-s-triazoles and derived azamethine dyes. These compounds exhibit unique absorption properties, making them potential candidates for applications in dye and pigment industries (J. Bailey, 1977).

Material Science

In material science, ethyl-5(3)-methylpyrazole-3(5)-carboxylate derivatives are utilized to synthesize mono- and multinuclear complexes by tailoring hydrogen bond patterns. These complexes have been characterized for their spectroscopic and magnetic properties, suggesting potential applications in magnetic materials and sensors (C. K. Seubert et al., 2011).

Antimicrobial Studies

Modifications in the structure of ethyl 2-amino-4-methylthiazole-5-carboxylate, a related derivative, have led to the synthesis of compounds with antimicrobial activities against a range of bacterial and fungal strains. These studies provide a basis for the development of new antimicrobial agents (N. Desai et al., 2019).

Pharmaceutical Applications

Research has also explored the synthesis of novel compounds for potential pharmacological applications. For example, pyrazolo[3,4-d]pyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, indicating a promising avenue for the development of new therapeutic agents (A. Rahmouni et al., 2016).

Safety and Hazards

The safety and hazards associated with “Ethyl 5-(2-methylpyrazol-3-yl)-1,3-oxazole-4-carboxylate” are not specified in the available sources. It’s always important to refer to the relevant safety data sheets for specific compounds.